Cas no 98770-65-1 (5,8,11,14,17-Eicosapentaenoyl chloride, (5Z,8Z,11Z,14Z,17Z)-)

• Product Name: 5,8,11,14,17-Eicosapentaenoyl chloride, (5Z,8Z,11Z,14Z,17Z)-
• CAS No: 98770-65-1
• MF: C₂₀H₂₉ClO
• MW: 320.896665334702
• CID: 4377313
• PubChem ID: 58160533
• Update Time: 2025-05-21

5,8,11,14,17-Eicosapentaenoyl chloride, (5Z,8Z,11Z,14Z,17Z)- Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14,17-Eicosapentaenoyl chloride, (5Z,8Z,11Z,14Z,17Z)-
• Eicosapentaenoyl Chloride
• 5(Z),8(Z),11(Z),14(Z),17(Z)-Eicosapentaenoyl chloride
• (5Z,8Z,11Z,14Z,17Z)-icosa-5,8,11,14,17-pentaenoyl chloride
• HY-127139
• (5Z,8Z,11Z,14Z,17Z)-5,8,11,14,17-eicosapentaenoylchloride
• 98770-65-1
• all-cis-5,8,11,14,17-eicosapentaenoyl chloride
• CS-0093530
• SCHEMBL4804537

• Inchi： 1S/C20H29ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h3-4,6-7,9-10,12-13,15-16H,2,5,8,11,14,17-19H2,1H3/b4-3-,7-6-,10-9-,13-12-,16-15-
• InChI Key： MPMQIVKVFWGFFE-JLNKQSITSA-N
• SMILES： ClC(CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

• Exact Mass: 320.1906932g/mol
• Monoisotopic Mass: 320.1906932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 5,8,11,14,17-Eicosapentaenoyl chloride, (5Z,8Z,11Z,14Z,17Z)-

Comprehensive Overview of 5,8,11,14,17-Eicosapentaenoyl chloride (CAS No. 98770-65-1): Properties, Applications, and Research Insights

The compound 5,8,11,14,17-Eicosapentaenoyl chloride (CAS No. 98770-65-1) is a specialized derivative of eicosapentaenoic acid (EPA), a well-known omega-3 fatty acid. This acyl chloride is characterized by its unique (5Z,8Z,11Z,14Z,17Z)- configuration, which plays a critical role in its reactivity and applications. As a highly versatile intermediate, it is widely utilized in organic synthesis, pharmaceutical research, and the development of bioactive compounds. The growing interest in omega-3 derivatives and their health benefits has propelled research into this compound, making it a focal point for scientists exploring lipid-based therapeutics and nutraceutical innovations.

One of the most compelling aspects of 5,8,11,14,17-Eicosapentaenoyl chloride is its role in the synthesis of EPA-derived esters and phospholipids. These derivatives are increasingly studied for their potential in cardiovascular health, cognitive function, and anti-inflammatory properties. Researchers are particularly interested in how this compound can be used to create structured lipids with enhanced bioavailability. With the rise of personalized nutrition and functional foods, the demand for high-purity omega-3 intermediates like this one has surged, aligning with consumer trends toward preventive healthcare.

From a chemical perspective, the (5Z,8Z,11Z,14Z,17Z)- configuration ensures that 5,8,11,14,17-Eicosapentaenoyl chloride retains the biological activity associated with natural EPA. Its reactivity as an acyl chloride makes it invaluable for amide coupling reactions and esterification processes, which are fundamental in drug discovery and material science. Recent studies have also explored its use in nanoparticle functionalization, where its long hydrocarbon chain improves compatibility with lipid-based delivery systems. This aligns with the broader trend of using bioactive lipids to enhance drug delivery efficiency.

In the context of sustainability, the production and application of 5,8,11,14,17-Eicosapentaenoyl chloride are being reevaluated to minimize environmental impact. Green chemistry initiatives are driving innovations in catalytic synthesis and solvent-free reactions, reducing waste and energy consumption. Additionally, the compound’s potential in biodegradable polymers and eco-friendly coatings is gaining attention, as industries seek alternatives to petroleum-based materials. These developments resonate with global efforts to promote circular economies and reduce carbon footprints.

As research into 5,8,11,14,17-Eicosapentaenoyl chloride advances, its applications continue to expand. Whether in pharmaceutical formulations, dietary supplements, or advanced materials, this compound exemplifies the intersection of chemistry and biology. Its unique properties and adaptability make it a valuable asset for scientists and industries alike, paving the way for future breakthroughs in health and technology.